Cas no 56645-05-7 (Sunsoft 47S)

• Product Name: Sunsoft 47S
• CAS No: 56645-05-7
• MF: C₂₀H₃₈O₆
• MW: 374.512127399445
• CID: 372688
• PubChem ID: 6453369
• Update Time: 2025-04-19

Sunsoft 47S Chemical and Physical Properties

Names and Identifiers

• Sunsoft 47S
• (4xi)-1,4-anhydro-5-O-tetradecanoyl-D-xylo-hexitol
• Sorbitan, tetradecanoate
• 63059-79-0
• 1,4-Anhydro-5-O-tetradecanoylhexitol
• NS00122828
• 56645-05-7
• DTXSID40972090
• EINECS 260-306-7
• EINECS 263-834-6
• Sorbitan, monotetradecanoate

• Inchi： 1S/C20H38O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-18(23)26-17(14-21)20-19(24)16(22)15-25-20/h16-17,19-22,24H,2-15H2,1H3/t16-,17+,19+,20?/m0/s1
• InChI Key： KHCJXZZSXZAYPX-RDNNMJBUSA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCCCCCCCCCC)=O)O)O

Computed Properties

• Exact Mass: 374.26683893g/mol
• Monoisotopic Mass: 374.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.2Ų